Cas no 1799255-92-7 (N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide)

N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide is a synthetic organic compound featuring a thienylphenylmethyl backbone conjugated with a trimethoxyphenylpropenamide moiety. Its structural complexity offers potential as a scaffold for medicinal chemistry applications, particularly in targeting protein-protein interactions or enzyme modulation due to its aromatic and amide functionalities. The presence of methoxy groups enhances solubility and bioavailability, while the thiophene and phenyl rings contribute to π-stacking interactions, improving binding affinity. This compound may serve as an intermediate in drug discovery, with utility in developing kinase inhibitors or anti-inflammatory agents. Its well-defined synthesis route allows for precise modifications to optimize pharmacological properties.
N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide structure
1799255-92-7 structure
Product Name:N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide
CAS No:1799255-92-7
MF:C23H23NO4S
MW:409.498025178909
CID:5375084
Update Time:2025-08-03

N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide
    • Inchi: 1S/C23H23NO4S/c1-26-20-12-16(13-21(27-2)23(20)28-3)8-9-22(25)24-14-17-6-4-5-7-19(17)18-10-11-29-15-18/h4-13,15H,14H2,1-3H3,(H,24,25)
    • InChI Key: AYYUSVLNXRJCGL-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC=C1C1C=CSC=1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

  • Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 629.4±55.0 °C(Predicted)
  • pka: 14.21±0.46(Predicted)

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Additional information on N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide

Comprehensive Overview of N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide (CAS No. 1799255-92-7)

N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide, with the CAS number 1799255-92-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a thienylphenyl moiety with a trimethoxyphenylpropenamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and possible therapeutic benefits, which align with current trends in precision medicine and targeted therapies.

The compound's structure includes a 3-thienyl ring linked to a phenylmethyl group, further connected to a 3,4,5-trimethoxyphenyl propenamide chain. This arrangement suggests potential bioactivity, as similar structures are often explored for their anti-inflammatory, anticancer, or neuroprotective properties. In recent years, the scientific community has shown growing interest in multi-functional small molecules, and N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide fits this category due to its modular design. Such compounds are frequently searched in the context of structure-activity relationship (SAR) studies and high-throughput screening (HTS).

One of the key reasons for the compound's popularity in research is its potential role in addressing drug resistance, a major challenge in modern medicine. With the rise of antibiotic-resistant bacteria and chemotherapy-resistant cancer cells, scientists are actively seeking novel compounds that can bypass these mechanisms. The trimethoxyphenyl group, in particular, is known for its presence in several bioactive molecules, including those with antitubulin activity. This has led to speculation that CAS 1799255-92-7 might exhibit similar properties, making it a candidate for further investigation in oncology research.

From a synthetic chemistry perspective, the preparation of N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide involves multi-step organic reactions, including amide coupling and aryl-aryl bond formation. These methods are well-documented in the literature, but optimizing the yield and purity of this compound remains a topic of interest for medicinal chemists. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthesis routes, which could reduce environmental impact while maintaining efficiency.

In the context of computational drug design, this compound has been the subject of molecular docking studies to predict its binding affinity with various biological targets. The integration of artificial intelligence (AI) in drug discovery has further accelerated the evaluation of such molecules, with platforms like AlphaFold and virtual screening tools being employed to identify potential applications. This aligns with the broader trend of digital transformation in life sciences, a hot topic among researchers and industry professionals.

Another area of interest is the compound's potential pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Given the increasing demand for orally bioavailable drugs, understanding how 1799255-92-7 behaves in biological systems is crucial. Preliminary studies suggest that its lipophilicity and molecular weight may influence its bioavailability, but further in vivo experiments are needed to confirm these hypotheses.

The compound's relevance extends to academic research as well, where it is often used as a reference standard or intermediate in the synthesis of more complex molecules. Its CAS registry number ensures precise identification across databases, facilitating collaboration and data sharing among scientists. This is particularly important in the era of open science, where transparency and reproducibility are prioritized.

In summary, N-[[2-(3-Thienyl)phenyl]methyl]-3-(3,4,5-trimethoxyphenyl)-2-propenamide (CAS 1799255-92-7) represents a promising area of research at the intersection of chemistry, biology, and medicine. Its structural features and potential bioactivity make it a valuable candidate for further exploration, especially in the context of personalized medicine and innovative therapeutic strategies. As the scientific community continues to uncover its properties, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare today.

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